Cas no 2137645-16-8 (Benzenamine, 4-(3,4-dimethyl-1H-pyrazol-1-yl)-)

• Product Name: Benzenamine, 4-(3,4-dimethyl-1H-pyrazol-1-yl)-
• CAS No: 2137645-16-8
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5263084
• Update Time: 2025-06-14

Benzenamine, 4-(3,4-dimethyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(3,4-dimethyl-1H-pyrazol-1-yl)-

• Inchi： 1S/C11H13N3/c1-8-7-14(13-9(8)2)11-5-3-10(12)4-6-11/h3-7H,12H2,1-2H3
• InChI Key： WOJRNEAJUIZYDN-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2C=C(C)C(C)=N2)C=C1

Additional information on Benzenamine, 4-(3,4-dimethyl-1H-pyrazol-1-yl)-

Recent Advances in the Study of Benzenamine, 4-(3,4-dimethyl-1H-pyrazol-1-yl)- (CAS: 2137645-16-8)

Benzenamine, 4-(3,4-dimethyl-1H-pyrazol-1-yl)- (CAS: 2137645-16-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the field.

The compound, with the molecular formula C11H13N3, is a derivative of benzenamine and features a pyrazole moiety. Its unique structural properties make it a promising candidate for various pharmacological applications. Recent research has explored its role as a potential inhibitor of specific enzymes or receptors, which could be leveraged in the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. The synthesis of this compound has been optimized to improve yield and purity, ensuring its suitability for further preclinical and clinical studies.

One of the key findings from recent studies is the compound's ability to modulate specific signaling pathways. For instance, it has been shown to interact with kinases involved in cell proliferation and survival, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been investigated in vitro and in vivo, with promising results indicating reduced cytokine production and inflammatory responses. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Another area of interest is the compound's pharmacokinetic and pharmacodynamic properties. Researchers have conducted extensive studies to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for determining the compound's suitability as a drug candidate. Preliminary data suggest that the compound exhibits favorable bioavailability and stability, although further optimization may be required to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, Benzenamine, 4-(3,4-dimethyl-1H-pyrazol-1-yl)- (CAS: 2137645-16-8) represents a promising avenue for drug discovery and development. Its unique structural features and biological activities make it a valuable target for further research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in clinical settings. The continued exploration of this compound could lead to the development of novel therapeutics for a range of diseases.